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Compound of Interest

Compound Name: Acetic anhydride-1,1'-13C2

Cat. No.: B052090 Get Quote

For researchers, scientists, and professionals in drug development, Acetic anhydride-
1,1'-13C2 is a critical reagent for introducing a stable isotope label into various molecules. This

guide provides an in-depth overview of its commercial availability, technical specifications, and

detailed experimental applications. The dual carbon-13 labeling at the carbonyl positions offers

a distinct mass shift and unique spectroscopic properties, making it an invaluable tool for

quantitative analysis in proteomics, metabolomics, and the synthesis of isotopically labeled

standards.

Commercial Availability
Several reputable chemical suppliers offer Acetic anhydride-1,1'-13C2, often with varying

isotopic purity and in different quantities. Below is a summary of offerings from prominent

vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Isotopic
Purity

Sigma-

Aldrich

Acetic

anhydride-

1,1′-13C2

90980-78-2 (CH₃¹³CO)₂O 104.07
99 atom %

¹³C

Cambridge

Isotope

Laboratories,

Inc.

Acetic

anhydride

(1,1′-¹³C₂,

99%)

90980-78-2 (CH₃¹³CO)₂O 104.07 99%

Benchchem

Acetic

anhydride-

1,1'-13C2

90980-78-2 (CH₃¹³CO)₂O 104.07 Not Specified

CP Lab

Safety

Acetic

anhydride-1,

1'-13C2, min

98% (CP),

min 99

atom% 13C

90980-78-2 (CH₃¹³CO)₂O 104.07
min 99

atom% 13C

Physicochemical Properties
The physical and chemical properties of Acetic anhydride-1,1'-13C2 are largely similar to its

unlabeled counterpart, with the key difference being its molecular weight due to the presence of

the ¹³C isotopes.
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Property Value

Appearance Colorless liquid

Boiling Point 138-140 °C[1][2]

Melting Point -73 °C[1][2]

Density ~1.101 g/mL at 25 °C[2]

Refractive Index n20/D 1.39[2]

Experimental Protocols
Acetic anhydride-1,1'-13C2 is primarily used as an acetylating agent to introduce a stable

isotope label onto nucleophilic groups such as amines (-NH₂) and hydroxyls (-OH). This

labeling facilitates the quantification and tracking of molecules in complex biological samples

using mass spectrometry and NMR spectroscopy.

Protocol 1: Acetylation of Peptides for Mass
Spectrometry Analysis
This protocol is adapted for the labeling of primary amines (N-terminus and lysine side chains)

in peptides for quantitative proteomics workflows.

Materials:

Acetic anhydride-1,1'-13C2

Methanol (MeOH)

Ammonium bicarbonate (50 mM, pH ~8)

Peptide sample

Lyophilizer

Procedure:
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Prepare the Acetylation Reagent: In a chemical fume hood, mix 20 µL of Acetic anhydride-
1,1'-13C2 with 60 µL of methanol. This solution should be prepared fresh before each use.

Sample Preparation: Reconstitute the peptide sample (e.g., 1 nmol) in 20 µL of 50 mM

ammonium bicarbonate.

Acetylation Reaction: Add 50 µL of the freshly prepared acetylation reagent to the 20 µL

peptide solution.

Incubation: Allow the reaction to proceed for 1 hour at room temperature.

Sample Cleanup: Lyophilize the sample to dryness to remove the solvent and excess

reagent.

Analysis: The resulting ¹³C-labeled peptides are now ready for analysis by mass

spectrometry. The acetylated peptides will exhibit a mass shift corresponding to the number

of added acetyl groups.

Note: This protocol may also lead to the acetylation of cysteine residues if they are not

previously alkylated. The use of methanol can also result in the formation of methyl esters as a

side product.

Protocol 2: Combined Metabolic and Chemical
(CoMetChem) Labeling for Histone Analysis
This advanced technique combines metabolic labeling with chemical labeling to study the

dynamics of histone acetylation.

Materials:

Cell culture medium with [U-¹³C]-glucose

Acetic anhydride-1,1'-13C2 (or other isotopically labeled variants like ¹³C₄,D₆-acetic

anhydride)

Histone extraction buffers
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Protease for digestion (e.g., trypsin)

LC-MS/MS system

Procedure:

Metabolic Labeling: Culture cells in a medium containing uniformly ¹³C-labeled glucose ([U-

¹³C]-Glc). This will lead to the in-vivo incorporation of ¹³C-labeled acetyl groups onto histones

from ¹³C-acetyl-CoA.[1]

Histone Extraction: Isolate histones from the cell nuclei using established protocols.

Chemical Labeling: Chemically acetylate the remaining unmodified lysine residues on the

extracted histones using Acetic anhydride-1,1'-13C2.[1] This step ensures that all lysine

residues are acetylated, either through metabolic or chemical means, creating chemically

equivalent, fully acetylated histone species.[1]

Proteolytic Digestion: Digest the fully acetylated histones into peptides using a protease such

as trypsin.

LC-MS/MS Analysis: Analyze the resulting peptide mixture by high-resolution mass

spectrometry to quantify the relative abundance of metabolically versus chemically

introduced acetyl groups, allowing for the determination of site-specific acetylation and

deacetylation rates.[1]

Visualizations
Experimental Workflow for Quantitative Proteomics
The following diagram illustrates a typical workflow for using Acetic anhydride-1,1'-13C2 in a

quantitative proteomics experiment.
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Caption: Workflow for quantitative proteomics using ¹³C-acetic anhydride.
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Logical Flow of CoMetChem Labeling
This diagram outlines the logical steps involved in the Combined Metabolic and Chemical

(CoMetChem) labeling technique.
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Caption: Logical workflow of the CoMetChem labeling strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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